Cas no 1352999-12-2 (3-fluoro-5-(trifluoromethoxy)benzamide)

• Product Name: 3-fluoro-5-(trifluoromethoxy)benzamide
• CAS No: 1352999-12-2
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 1237994
• PubChem ID: 66523540
• Update Time: 2025-11-02

3-fluoro-5-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(trifluoromethoxy)benzamide
• CEC99912
• 1352999-12-2
• AKOS015957129

• MDL： MFCD18783223
• Inchi： 1S/C8H5F4NO2/c9-5-1-4(7(13)14)2-6(3-5)15-8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： UWJVDWZVDASOBE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(N)=O)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 223.02564105g/mol
• Monoisotopic Mass: 223.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-5-(trifluoromethoxy)benzamide

Professional Introduction to 3-Fluoro-5-(trifluoromethoxy)benzamide (CAS No. 1352999-12-2)

3-Fluoro-5-(trifluoromethoxy)benzamide, identified by the CAS number 1352999-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both fluoro and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug development.

The benzamide core of 3-fluoro-5-(trifluoromethoxy)benzamide is a common motif in many bioactive molecules. Benzamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties. The introduction of fluorine atoms into the aromatic ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Specifically, the fluorine atom at the 3-position and the trifluoromethoxy group at the 5-position introduce electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, is known to enhance binding affinity and selectivity by increasing the electron-withdrawing effect and reducing hydrogen bonding potential. These properties make 3-fluoro-5-(trifluoromethoxy)benzamide a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 3-fluoro-5-(trifluoromethoxy)benzamide is its potential application in oncology research. Benzamide derivatives have been extensively studied for their ability to inhibit various enzymes and receptors involved in cancer progression. For instance, some benzamides have shown activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer cell proliferation. The structural modifications present in 3-fluoro-5-(trifluoromethoxy)benzamide may confer enhanced inhibitory effects on such targets, making it a valuable tool for developing novel anticancer agents.

Recent studies have also explored the antimicrobial properties of benzamide derivatives. The presence of fluorine atoms can improve the compound's ability to interact with bacterial enzymes and DNA gyrase, leading to increased efficacy against resistant strains. This has opened up new avenues for research into fluoro-benzamides as potential antibiotics or antifungal agents. The specific combination of substituents in 3-fluoro-5-(trifluoromethoxy)benzamide may contribute to its broad-spectrum antimicrobial activity, making it a candidate for further development in this area.

The synthesis of 3-fluoro-5-(trifluoromethoxy)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and trifluoromethoxy groups often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in these processes. The successful synthesis of this compound underscores the importance of well-established synthetic protocols in pharmaceutical chemistry.

In conclusion, 3-fluoro-5-(trifluoromethoxy)benzamide (CAS No. 1352999-12-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for developing new drugs with applications ranging from oncology to antimicrobial therapy. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, 3-fluoro-5-(trifluoromethoxy)benzamide is poised to play a crucial role in future drug development efforts.